Cas no 2503208-12-4 (4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride)

• Product Name: 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride
• CAS No: 2503208-12-4
• MF: C₁₅H₂₅ClN₆O
• MW: 340.851601362228
• CID: 6553627
• PubChem ID: 165869783
• Update Time: 2025-05-19

4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride
• 2503208-12-4
• EN300-27193412

• Inchi： 1S/C15H24N6O.ClH/c16-13-9-20(8-12(13)11-4-5-11)14(22)15(6-2-1-3-7-15)21-10-17-18-19-21;/h10-13H,1-9,16H2;1H
• InChI Key： MTWXDSKLYRXUTL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1(CCCCC1)N1C=NN=N1)N1CC(C(C1)C1CC1)N

Computed Properties

• Exact Mass: 340.1778371g/mol
• Monoisotopic Mass: 340.1778371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride

Introduction to 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride (CAS No. 2503208-12-4)

4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2503208-12-4, belongs to a class of molecules that exhibit promise in modulating various biological pathways, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including a cyclopropyl moiety, a tetrazole ring, and an amide linkage, contributes to its complex chemical behavior and makes it a valuable candidate for further exploration.

The structural framework of 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the tetrazole ring is a well-documented pharmacophore that exhibits significant bioactivity across a range of therapeutic areas. The amide bond not only provides structural integrity but also serves as a site for further chemical modifications, enabling the development of derivatives with tailored properties.

In recent years, there has been growing interest in compounds that incorporate the tetrazole scaffold due to its versatility and efficacy in drug discovery. The tetrazole moiety is particularly notable for its role in inhibiting enzymes and receptors involved in inflammatory and infectious diseases. For instance, studies have demonstrated that tetrazole-based compounds can modulate the activity of enzymes such as COX-2 and NF-kB, which are key players in the inflammatory response. This makes 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride a promising candidate for developing novel anti-inflammatory therapies.

The cyclopropyl group in this compound adds an additional layer of complexity and functionality. Cyclopropane derivatives are known for their unique electronic properties and their ability to engage in favorable interactions with biological targets. The rigid three-membered ring structure of the cyclopropyl moiety can improve binding affinity by reducing conformational flexibility and by promoting optimal orientation at the binding site. This feature has been exploited in the design of various drug candidates that exhibit improved pharmacokinetic profiles.

Moreover, the presence of an amine group at the 3-position of the pyrrolidine ring provides a handle for further chemical manipulation. Amines are versatile functional groups that can participate in hydrogen bonding, ionic interactions, and other forms of molecular recognition. These interactions are crucial for achieving high specificity and efficacy when targeting biological receptors or enzymes. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride with greater accuracy. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity. For example, simulations suggest that it may interact with enzymes involved in metabolic pathways related to cancer and neurodegenerative diseases. These findings have prompted further experimental validation to confirm the biological activity of this compound.

In vitro studies have begun to unravel the potential therapeutic applications of 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride. Initial experiments have revealed promising results in models of inflammation and pain management. The compound's ability to modulate key signaling pathways suggests that it may have therapeutic potential beyond these areas as well. Further research is needed to fully characterize its mechanism of action and to identify any potential side effects or toxicities.

The synthesis of 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-1-yl)cyclohexanecarbonyl]pyrrolidin-3-amine hydrochloride presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain high-purity samples suitable for biological testing. These advancements are crucial for moving from laboratory-scale discovery towards clinical development.

The future prospects for 4-cyclopropyl-1-[1-(1H-1,2,3,4-tetrazol-l)yr c yclohexanecarb on y l]py rrol idin -3 -am ine hydroch lor ide are bright given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacokinetic properties and to explore new therapeutic applications. Collaborative efforts between chemists and biologists will be essential in translating this compound's promise into tangible therapeutic benefits for patients worldwide.